Cas no 459-03-0 (1-(4-fluorophenyl)propan-2-one)

1-(4-Fluorophenyl)propan-2-one is a fluorinated aromatic ketone with the molecular formula C9H9FO. This compound features a propan-2-one backbone substituted with a 4-fluorophenyl group, imparting unique electronic and steric properties. Its fluorinated aromatic ring enhances stability and influences reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The ketone functionality allows for further derivatization, enabling the synthesis of more complex structures. The presence of the fluorine atom can improve metabolic stability and bioavailability in drug development. This compound is typically handled under standard laboratory conditions, requiring appropriate safety measures due to its reactivity.

1-(4-fluorophenyl)propan-2-one structure

459-03-0 structure

Product Name:1-(4-fluorophenyl)propan-2-one

CAS No:459-03-0

MF:C₉H₉FO

MW:152.165566205978

MDL:MFCD00000362

CID:37548

PubChem ID:24852568

Update Time:2025-05-28

1-(4-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 4-Fluorophenylacetone
- (4-Fluorophenyl)acetone
- 1-(4-fluorophenyl)propan-2-one
- 1-(4-Fluorophenyl)-2-propanone
- 1-Acetonyl-4-fluorobenzene
- 1-(4-Fluorophenyl)acetone
- 2-Propanone, 1-(4-fluorophenyl)-
- 4-fluorophenyl acetone
- (p-fluorophenyl)acetone
- ZUEKIIWSVFBTCM-UHFFFAOYSA-N
- 1-(4-fluoro-phenyl)-propan-2-one
- 2-Propanone, 1-[4-fluorophenyl]-
- 4'-fluorophenylacetone
- (4-fluorophenyl) acetone
- p-fluoro benzyl methyl ketone
- KSC237
- CS-W001916
- PD151210
- AKOS000216017
- SCHEMBL48545
- F0535
- (4-Fluorophenyl)acetone, 98%
- SY017054
- A826923
- NS00043016
- PS-8920
- EN300-55049
- (4-Fluorophenyl)acetone, purum, >=97.0% (GC)
- EINECS 207-284-7
- W-106113
- 1-(4-fluorophenyl)propan-2-one;(4-Fluorophenyl)acetone
- P-fluoro enzyl methyl ketone
- 1-(4-Fluorophenyl)acetone #
- FT-0605718
- CL9158
- AM20060394
- MFCD00000362
- DTXSID70196641
- 459-03-0
- DB-027024
- 4Fluorophenylacetone
- STL557626
- BBL103816
- DTXCID10119132
- MDL： MFCD00000362
- Inchi： 1S/C9H9FO/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5H,6H2,1H3
- InChI Key： ZUEKIIWSVFBTCM-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CC(C)=O
- BRN： 1936697

Computed Properties

Exact Mass: 152.06400
Monoisotopic Mass: 152.063743
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.9
Topological Polar Surface Area: 17.1

Experimental Properties

Color/Form: Light yellow liquid
Density: 1.139 g/mL at 25 °C(lit.)
Boiling Point: 130°C/30mmHg(lit.)
Flash Point: Degrees Fahrenheit:195.8°F
Degrees Celsius:91°C
Refractive Index: n20/D 1.496(lit.)
Water Partition Coefficient: Insoluble
PSA: 17.07000
LogP: 1.95720
Solubility: Insoluble in water

1-(4-fluorophenyl)propan-2-one Security Information

Prompt：warning
Hazard Statement： H227
Warning Statement： P210;P280;P370
P378A;P403
P235;P501A
WGK Germany：3
Hazard Category Code： S24/25:Prevent skin and eye contact.
Safety Instruction： S24/25
Hazardous Material Identification：
HazardClass：IRRITANT, FLAMMABLE
Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
Risk Phrases：R36/37/38
Safety Term：S24/25

1-(4-fluorophenyl)propan-2-one Customs Data

HS CODE：29147090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(4-fluorophenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	009228-1g	4-Fluorophenylacetone	459-03-0	98%	1g	￡10.00	2022-03-01
Fluorochem	009228-5g	4-Fluorophenylacetone	459-03-0	98%	5g	￡12.00	2022-03-01
Fluorochem	009228-10g	4-Fluorophenylacetone	459-03-0	98%	10g	￡24.00	2022-03-01
Fluorochem	009228-25g	4-Fluorophenylacetone	459-03-0	98%	25g	￡46.00	2022-03-01
Fluorochem	009228-100g	4-Fluorophenylacetone	459-03-0	98%	100g	￡138.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F123996-100g	1-(4-fluorophenyl)propan-2-one	459-03-0	99%	100g	¥480.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F123996-25g	1-(4-fluorophenyl)propan-2-one	459-03-0	99%	25g	¥160.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F123996-1g	1-(4-fluorophenyl)propan-2-one	459-03-0	99%	1g	¥30.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F123996-5g	1-(4-fluorophenyl)propan-2-one	459-03-0	99%	5g	¥45.90	2023-09-02
Chemenu	CM253067-100g	4-Fluorophenylacetone	459-03-0	95+%	100g	$153	2021-06-16

1-(4-fluorophenyl)propan-2-one Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:459-03-0)1-(4-fluorophenyl)propan-2-one

Order Number:A826923

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:11

Price ($):385.0

Email:sales@amadischem.com

Product Official Link

1-(4-fluorophenyl)propan-2-one Related Literature

1. Controllable construction of isoquinolinedione and isocoumarin scaffolds via RhIII-catalyzed C–H annulation of N-tosylbenzamides with diazo compounds

Yanfei Liu,Jiaping Wu,Baiyang Qian,Yongjia Shang Org. Biomol. Chem. 2019 17 8768
2. Asymmetric synthesis of primary amines catalyzed by thermotolerant fungal reductive aminases

Juan Mangas-Sanchez,Mahima Sharma,Sebastian C. Cosgrove,Jeremy I. Ramsden,James R. Marshall,Thomas W. Thorpe,Ryan B. Palmer,Gideon Grogan,Nicholas J. Turner Chem. Sci. 2020 11 5052
3. Continuous flow-mode synthesis of (chiral) amines with transaminase: a strategic biocatalytic approach to essential building blocks

Hippolyte Meersseman Arango,Ludivine van den Biggelaar,Patrice Soumillion,Patricia Luis,Tom Leyssens,Francesca Paradisi,Damien P. Debecker React. Chem. Eng. 2023 8 1505
4. Development of an engineered thermostable amine dehydrogenase for the synthesis of structurally diverse chiral amines

Lei Liu,Dong-Hao Wang,Fei-Fei Chen,Zhi-Jun Zhang,Qi Chen,Jian-He Xu,Zhi-Long Wang,Gao-Wei Zheng Catal. Sci. Technol. 2020 10 2353
5. Reductive aminations by imine reductases: from milligrams to tons

Amelia K. Gilio,Thomas W. Thorpe,Nicholas Turner,Gideon Grogan Chem. Sci. 2022 13 4697

Related Categories

459-03-0 (1-(4-fluorophenyl)propan-2-one) Related Products

Recommended suppliers